Cas no 630092-97-6 (L-Glutamine,L-methionyl-L-alanyl-L-seryl-L-methionyl-L-threonylglycylglycyl-)

• Product Name: L-Glutamine,L-methionyl-L-alanyl-L-seryl-L-methionyl-L-threonylglycylglycyl-
• CAS No: 630092-97-6
• MF: C₂₉H₅₁N₉O₁₂S₂
• MW: 781.898344278336
• CID: 427761
• Update Time: 2024-01-29

L-Glutamine,L-methionyl-L-alanyl-L-seryl-L-methionyl-L-threonylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,L-methionyl-L-alanyl-L-seryl-L-methionyl-L-threonylglycylglycyl-
• L-Glutamine, L-methionyl-L-alanyl-L-seryl-L-methionyl-L-threonylglycylglycyl-

• Inchi： 1S/C29H51N9O12S2/c1-14(34-25(45)16(30)7-9-51-3)24(44)37-19(13-39)27(47)36-17(8-10-52-4)26(46)38-23(15(2)40)28(48)33-11-21(42)32-12-22(43)35-18(29(49)50)5-6-20(31)41/h14-19,23,39-40H,5-13,30H2,1-4H3,(H2,31,41)(H,32,42)(H,33,48)(H,34,45)(H,35,43)(H,36,47)(H,37,44)(H,38,46)(H,49,50)/t14-,15+,16-,17-,18-,19-,23-/m0/s1
• InChI Key： FAOOIBKSTSFBLB-DEZVRNDQSA-N
• SMILES： C(O)(=O)[C@H](CCC(N)=O)NC(=O)CNC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)[C@H](CCSC)N

Computed Properties

• Exact Mass: 781.31023

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 1397.0±65.0 °C(Predicted)
• PSA: 350.57
• pka: 3.24±0.10(Predicted)